Cas no 66684-58-0 (3,4,5-Trifluoronitrobenzene)

3,4,5-Trifluoronitrobenzene structure
3,4,5-Trifluoronitrobenzene structure
Product Name:3,4,5-Trifluoronitrobenzene
CAS No:66684-58-0
MF:C6H2F3NO2
MW:177.080791950226
MDL:MFCD00456803
CID:58497
PubChem ID:24884248
Update Time:2025-11-06

3,4,5-Trifluoronitrobenzene Chemical and Physical Properties

Names and Identifiers

    • 1,2,3-Trifluoro-5-nitrobenzene
    • 3,4,5-Trifluoronitrobenzene
    • 1-Nitro-3,4,5-trifluorobenzene
    • NS00053603
    • DTXSID40985261
    • PTTUMBGORBMNBN-UHFFFAOYSA-N
    • SY005361
    • 3,4,5-trifluronitrobenzene
    • Benzene, 1,2,3-trifluoro-5-nitro-
    • EN300-45047
    • 3,4,5-trifluoro-nitrobenzene
    • 3,4,5-trifluoronitro benzene
    • AKOS009158967
    • FT-0641089
    • T2357
    • Z452557398
    • 1,2,3-trifluoro-5-nitro-benzene
    • AM20050548
    • 66684-58-0
    • EINECS 266-447-0
    • CX1181
    • 3,4,5-Trifluoronitrobenzene, 97%
    • A1766
    • MFCD00456803
    • SCHEMBL239666
    • AS-12424
    • AC-7250
    • CS-D1418
    • DB-006270
    • 1-Nitro-3,4,5-trifluorobenzene;1,2,3-Trifluoro-5-nitrobenzene
    • MDL： MFCD00456803
    • Inchi： 1S/C6H2F3NO2/c7-4-1-3(10(11)12)2-5(8)6(4)9/h1-2H
    • InChI Key： PTTUMBGORBMNBN-UHFFFAOYSA-N
    • SMILES： FC1C(=C(C=C(C=1)[N+](=O)[O-])F)F
    • BRN： 2455018

Computed Properties

  • Exact Mass: 177.00400
  • Monoisotopic Mass: 177.004
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 0
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 1
  • Complexity: 172
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: nothing
  • Topological Polar Surface Area: 45.8A^2

Experimental Properties

  • Color/Form: Liquid
  • Density: 1.517 g/mL at 25 °C(lit.)
  • Boiling Point: 208.6℃ at 760 mmHg
  • Flash Point: Fahrenheit: 167 ° f < br / > Celsius: 75 ° C < br / >
  • Refractive Index: n20/D 1.486(lit.)
  • PSA: 45.82000
  • LogP: 2.53530
  • Solubility: Insoluble in water

3,4,5-Trifluoronitrobenzene Security Information

  • Symbol: GHS06
  • Prompt：warning
  • Signal Word：Danger
  • Hazard Statement： H300
  • Warning Statement： P264,P301+P310
  • Hazardous Material transportation number：UN 2810 6.1/PG 3
  • WGK Germany：3
  • Hazard Category Code： 25
  • Safety Instruction： S45
  • Hazardous Material Identification： T
  • Safety Term：6.1
  • Packing Group：III
  • Risk Phrases：R25
  • HazardClass：6.1
  • PackingGroup：III
  • Storage Condition：Store at room temperature
  • Packing Group：III
  • Hazard Level：6.1

3,4,5-Trifluoronitrobenzene Customs Data

  • HS CODE：2904909090
  • Customs Data：

    China Customs Code:

    2904909090

    Overview:

    2904909090 Sulfonation of other hydrocarbons\nitrification\Nitrosative derivative(Whether halogenated or not). VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:5.5% general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    HS:2904909090 sulphonated, nitrated or nitrosated derivatives of hydrocarbons, whether or not halogenated VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:5.5% General tariff:30.0%

3,4,5-Trifluoronitrobenzene Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
SHANG HAI XIAN DING Biotechnology Co., Ltd.
T2357-25g
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 66684-58-0 98.0%(GC)
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 ￥1090.0 2022-09-28
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 66684-58-0 99%
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Fluorochem
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 66684-58-0 95%
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Fluorochem
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Fluorochem
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Fluorochem
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AstaTech
CX1181-5/G
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AstaTech
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3,4,5-Trifluoronitrobenzene Suppliers

Suzhou Senfeida Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
(CAS:66684-58-0)3,4,5-Trifluoronitrobenzene
Order Number:sfd21309
Stock Status:in Stock
Quantity:200kg
Purity:99.9%
Pricing Information Last Updated:Friday, 19 July 2024 14:39
Price ($):discuss personally
Email:sales2@senfeida.com
Amadis Chemical Company Limited
Gold Member
Audited Supplier Audited Supplier
(CAS:66684-58-0)3,4,5-Trifluoronitrobenzene
Order Number:A1203432
Stock Status:in Stock
Quantity:250.0g
Purity:99%
Pricing Information Last Updated:Friday, 30 August 2024 02:50
Price ($):179.0
Email:sales@amadischem.com

3,4,5-Trifluoronitrobenzene Related Literature

66684-58-0 (3,4,5-Trifluoronitrobenzene) Related Products

Recommended suppliers
Suzhou Senfeida Chemical Co., Ltd
(CAS:66684-58-0)3,4,5-Trifluoronitrobenzene
sfd21309
Purity:99.9%
Quantity:200kg
Price ($):Inquiry
Email
Amadis Chemical Company Limited
(CAS:66684-58-0)3,4,5-Trifluoronitrobenzene
A1203432
Purity:99%
Quantity:250.0g
Price ($):179.0
Email